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Compound of Interest

Compound Name: 2-Hydrazino-4-methylquinoline

Cat. No.: B188251

An In-Depth Technical Guide to 2-Hydrazino-4-methylquinoline (CAS: 21703-52-6)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Hydrazino-4-
methylquinoline, a heterocyclic compound of interest in medicinal chemistry and synthetic
organic chemistry. It serves as a core scaffold for the development of novel compounds with
potential therapeutic applications. This guide consolidates its chemical properties, synthesis
protocols, and potential applications based on available literature.

Core Compound Identification and Properties

2-Hydrazino-4-methylquinoline, also known by its IUPAC name (4-methylquinolin-2-
yhhydrazine, is a solid organic compound.[1] Its structure features a quinoline ring system,
which is a prevalent scaffold in a variety of biologically active compounds, substituted with a
methyl group at the 4-position and a hydrazino group at the 2-position.[2][3] The presence of
the reactive hydrazino group makes it a versatile intermediate for synthesizing more complex
molecules, particularly hydrazones, which are known to possess a wide range of biological
activities.[4]

Table 1: Chemical Identifiers
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Identifier Value Reference

CAS Number 21703-52-6 [51I6]1[7]

Molecular Formula C10H11Ns 516171

Molecular Weight 173.21 g/mol [5]
(4-methylquinolin-2-

IUPAC Name _ [11[5]
yhhydrazine

2-hydrazinyl-4-methylquinoline,

Synonyms (4-Methyl-quinolin-2-yl)- [51[7]
hydrazine
FLDYBLAUDDQRAB-

InChl Key [1][5]

UHFFFAOYSA-N

CC1=CC(=NC2=CC=CC=C12)
SMILES N [5][6]

Table 2: Phsicochemical .

Property Value Reference

Physical Form Solid [1]

) >95% - 97% (typical
Purity ] [1][8]
commercial grades)

Data available in [IUPAC
Computed pKa . [5]
Digitized pKa Dataset

Table 3: Safety and Hazard Information
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Hazard Statement Description Reference
H315 Causes skin irritation [5]
H319 Causes serious eye irritation [5]
H335 May cause respiratory irritation  [5]

Harmful if swallowed
H302 (Reported for 33.3% of [5]

notifications)

Harmful in contact with skin
H312 (Reported for 33.3% of [5]

notifications)

Harmful if inhaled (Reported
H332 o [5]
for 33.3% of natifications)

Synthesis and Experimental Protocols

The synthesis of 2-Hydrazino-4-methylquinoline typically involves the nucleophilic
substitution of a suitable leaving group (e.g., a halogen) at the 2-position of the 4-
methylquinoline scaffold with hydrazine. While a specific protocol for this exact compound is
not detailed in the provided results, a general and reliable methodology can be adapted from
the preparation of structurally related hydrazinoquinolines and other heterocyclic hydrazines.[9]
[10]

General Synthesis Workflow

The logical flow for the synthesis begins with a precursor, 2-chloro-4-methylquinoline, which is
then reacted with hydrazine hydrate to yield the final product.
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Synthesis Workflow for 2-Hydrazino-4-methylquinoline

2-Chloro-4-methylquinoline Hydrazine Hydrate (NHz2NH2-H20)
(Starting Material) + Solvent (e.g., Ethanol)

Hydrazinolysis Reaction

(Nucleophilic Substitution)

2-Hydrazino-4-methylquinoline
(Crude Product)

Purification

(Recrystallization)

[ Pure 2-Hydrazino-4-methylquinoline j
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é Role of 2-Hydrazino-4-methylquinoline in Drug Discovery )

2-Hydrazino-4-methylquinoline
(Core Scaffold)

Condensation Reaction

(e.g., with Aldehydes/Ketones)

enerates

[ Library of Quinoline-Hydrazone Derivatives j

Biological Screening
(e.g., Anticancer, Antimicrobial Assays)

Lead Optimization
(SAR Studies)

[ Drug Candidate ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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